Cas no 2171619-83-1 (4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid)

• Product Name: 4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid
• CAS No: 2171619-83-1
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 6406123
• PubChem ID: 165878287
• Update Time: 2025-05-20

4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid
• EN300-1476558
• 2171619-83-1

• Inchi： 1S/C12H15NO4S/c1-6-8(11(14)15)5-10(18-6)7-2-3-13-9(4-7)12(16)17/h5,7,9,13H,2-4H2,1H3,(H,14,15)(H,16,17)
• InChI Key： WHQUYQUTWMDJQT-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)C=C1C1CCNC(C(=O)O)C1

Computed Properties

• Exact Mass: 269.07217913g/mol
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 115Ų

Additional information on 4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid

Introduction to 4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid (CAS No. 2171619-83-1)

4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid, identified by its CAS number 2171619-83-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine core linked to a thiophene derivative, has garnered attention due to its structural features and potential biological activities. The presence of both carboxylic acid functional groups and a methylthiophene moiety suggests diverse chemical reactivity and interaction capabilities with biological targets.

The compound's structure combines elements that are frequently explored in drug discovery, particularly the piperidine ring, which is a common pharmacophore in central nervous system (CNS) drugs and kinase inhibitors. Piperidine derivatives are valued for their ability to modulate protein-protein interactions and enzyme activities, making them relevant in the development of treatments for neurological disorders, inflammatory diseases, and cancer. The thiophene component, on the other hand, is known for its role in enhancing binding affinity and selectivity in drug molecules.

In recent years, there has been growing interest in thiophene-based compounds due to their versatility in medicinal chemistry. Thiophenes can serve as scaffolds for designing molecules with improved pharmacokinetic properties and reduced toxicity. The specific substitution pattern in 4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid, with carboxylic acid groups at both positions 2 and 4 of the piperidine ring, suggests potential for further derivatization into more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of novel therapeutic agents. The carboxylic acid groups provide handles for conjugation with other biomolecules or for further functionalization via esterification, amidation, or other chemical transformations. This flexibility makes it a valuable building block for medicinal chemists seeking to develop small-molecule drugs with specific mechanisms of action.

Recent studies have highlighted the importance of piperidine-thiophene hybrids in drug discovery. For instance, derivatives of this class have shown promise in inhibiting certain enzymes implicated in metabolic disorders and have been explored as potential treatments for infectious diseases. The structural motif of 4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid aligns well with these trends, positioning it as a candidate for further investigation.

The synthesis of 4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the piperidine ring followed by functionalization at the thiophene ring and introduction of the carboxylic acid groups. Advances in synthetic methodologies have enabled more efficient routes to such complex molecules, reducing the time and resources required for their preparation.

From a computational chemistry perspective, molecular modeling studies can provide insights into the binding properties of 4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid to biological targets. Such studies can help predict its efficacy and selectivity profile, guiding experimental efforts toward optimizing its pharmacological properties. High-throughput virtual screening techniques have been increasingly employed to identify potential drug candidates like this one based on their predicted interactions with target proteins.

The compound's potential applications extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals or as an intermediate in the synthesis of specialty chemicals. Its unique structural features make it a versatile molecule that can be modified to suit different industrial needs while maintaining its inherent chemical reactivity.

In conclusion, 4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid (CAS No. 2171619-83-1) represents an intriguing molecule with broad applications in chemical biology and drug development. Its structural characteristics, combined with recent advancements in synthetic and computational chemistry, make it a promising candidate for further exploration. As research continues to uncover new therapeutic targets and methodologies, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.